(1-methyl-1H-pyrazol-3-yl)(4-(6-(trifluoromethoxy)benzo[d]thiazol-2-yl)piperazin-1-yl)methanone
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Overview
Description
Scientific Research Applications
Molecular Interaction and Drug Design
Compounds featuring pyrazole and piperazine motifs have been extensively studied for their interaction with biological receptors. For example, research on cannabinoids has elucidated the molecular interactions of pyrazole-based antagonists with the CB1 cannabinoid receptor, revealing insights into conformational preferences and binding interactions that contribute to antagonist activity (Shim et al., 2002). This type of study is foundational in the development of new pharmacological agents by understanding the structural basis of receptor-ligand interactions.
Antimicrobial and Antitubercular Activity
The benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold has been identified as a new chemotype with anti-mycobacterial potential. A series of compounds based on this framework showed significant activity against Mycobacterium tuberculosis, highlighting the promise of this chemical class in developing new antitubercular agents (Pancholia et al., 2016).
Anticancer Research
Pyrazole and isoxazole derivatives have been synthesized and tested for their antibacterial and antifungal activities, with some showing promise as potential anticancer agents due to their ability to inhibit the growth of various cancer cell lines (Sanjeeva et al., 2022). This suggests that compounds with similar structural features could be explored further for their anticancer properties.
Synthesis and Characterization of Novel Derivatives
The synthesis and characterization of novel derivatives with pyrazole and piperazine components are crucial for expanding the chemical space in drug discovery. Such efforts include the development of new antibacterial and antifungal agents, demonstrating the versatility of these chemical scaffolds in generating biologically active molecules (Landage et al., 2019).
Mechanism of Action
While the mechanism of action for this specific compound is not mentioned, similar pyrazole derivatives have shown potent antileishmanial and antimalarial activities . A molecular docking study conducted on Lm-PTR1
, complexed with Trimethoprim
, justified the better antileishmanial activity of one of the compounds .
Properties
IUPAC Name |
(1-methylpyrazol-3-yl)-[4-[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N5O2S/c1-23-5-4-13(22-23)15(26)24-6-8-25(9-7-24)16-21-12-3-2-11(10-14(12)28-16)27-17(18,19)20/h2-5,10H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FONCQKKWEHNRHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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